molecular formula C19H23FN2O2S B5624509 4-(4-fluorophenyl)-1-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]-4-piperidinol

4-(4-fluorophenyl)-1-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]-4-piperidinol

Cat. No. B5624509
M. Wt: 362.5 g/mol
InChI Key: HESBNIUHKVBBCX-UHFFFAOYSA-N
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Description

The compound of interest is part of a class of chemicals that have been synthesized and studied for various biochemical and pharmacological properties. While direct references to the exact compound were not found, related compounds have been synthesized and analyzed for their neuroleptic, anti-inflammatory, antimicrobial, and anticancer activities, among others. These studies provide insights into the potential characteristics and applications of the compound .

Synthesis Analysis

Synthesis processes for similar compounds often involve multi-step chemical reactions, starting from basic building blocks to the final complex structures. For example, the synthesis of related piperidinyl-benzimidazol compounds demonstrated potent neuroleptic activity with minimal extrapyramidal side effects (Sato et al., 1978). Another example includes the synthesis of benzisoxazoles possessing anti-inflammatory and antimicrobial activity (Rathod et al., 2008).

Molecular Structure Analysis

Molecular structure analysis, such as X-ray crystallography and NMR spectroscopy, plays a crucial role in confirming the chemical structure and stereochemistry of synthesized compounds. Studies have detailed the structural characterization of similar compounds, highlighting the importance of molecular conformation and intermolecular interactions in determining their biological activities (Kariuki et al., 2021).

Chemical Reactions and Properties

The reactivity and chemical properties of compounds like the one are often explored through their interactions with various reagents and conditions. These studies can reveal mechanisms of action, potential bioactivity, and stability under different environments. For instance, the synthesis and characterization of piperidinium chlorides demonstrated moderate antiarrhythmic activity, suggesting specific chemical interactions at play (Malík et al., 2004).

Physical Properties Analysis

The physical properties such as solubility, melting point, and crystalline structure are crucial for understanding the behavior of chemical compounds under different conditions. These properties can influence the compound's application, formulation, and storage requirements. Research on similar compounds often includes detailed physical characterization to support their potential applications (Prasad et al., 2018).

Chemical Properties Analysis

Chemical properties, including reactivity with other substances, stability, and degradation pathways, are essential for predicting the behavior of compounds in biological systems or industrial processes. Studies on related compounds have explored their chemical stability, reactivity, and interactions with biological targets to assess their potential as therapeutic agents (Yang et al., 2009).

properties

IUPAC Name

[4-(4-fluorophenyl)-4-hydroxypiperidin-1-yl]-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23FN2O2S/c1-12(2)17-21-13(3)16(25-17)18(23)22-10-8-19(24,9-11-22)14-4-6-15(20)7-5-14/h4-7,12,24H,8-11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HESBNIUHKVBBCX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)C(C)C)C(=O)N2CCC(CC2)(C3=CC=C(C=C3)F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23FN2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

362.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-Fluorophenyl)-1-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]-4-piperidinol

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